Cas no 1360921-27-2 (6-bromo-1H-benzimidazol-5-amine)

6-Bromo-1H-benzimidazol-5-amine is a brominated benzimidazole derivative with a primary amine functional group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive bromine and amine groups enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The benzimidazole core contributes to potential biological activity, often explored in medicinal chemistry for targeting enzymes or receptors. The product is typically characterized by high purity and stability under standard storage conditions, ensuring reliable performance in research and industrial applications. Proper handling is recommended due to its potential sensitivity to light and moisture.

6-bromo-1H-benzimidazol-5-amine structure

1360921-27-2 structure

Product Name:6-bromo-1H-benzimidazol-5-amine

CAS No:1360921-27-2

MF:C₇H₆BrN₃

MW:212.046639919281

CID:4769530

PubChem ID:82394447

Update Time:2026-02-26

6-bromo-1H-benzimidazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-1H-benzo[d]imidazol-5-amine
- 6-Amino-5-bromo-1H-benzimidazole
- 6-bromo-1H-benzimidazol-5-amine
- BS-51285
- 6-bromo-1H-1,3-benzodiazol-5-amine
- CS-0157823
- D83593
- 1360921-27-2
- MFCD22371628
- Inchi： 1S/C7H6BrN3/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-3H,9H2,(H,10,11)
- InChI Key： KPJQYZAHKRLPLX-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=1)NC=N2)N

Computed Properties

Exact Mass: 210.97451g/mol
Monoisotopic Mass: 210.97451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 54.7

6-bromo-1H-benzimidazol-5-amine Pricemore >>

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